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Compound of Interest

Compound Name: F0045(S)

Cat. No.: B15563857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the utility of the small molecule F0045(S) as a probe for

investigating the highly conserved stem region of the influenza virus hemagglutinin (HA)

protein. F0045(S) serves as a valuable tool for identifying and characterizing broadly

neutralizing antibody epitopes, paving the way for the development of universal influenza

vaccines and novel antiviral therapeutics.

Introduction to F0045(S) and the HA Stem
The hemagglutinin (HA) glycoprotein is the primary surface antigen of the influenza virus and

the main target for neutralizing antibodies. While the head domain of HA is highly variable,

leading to seasonal antigenic drift, the stem region is remarkably conserved across different

influenza A virus subtypes. This conservation makes the HA stem an attractive target for

broadly neutralizing antibodies (bnAbs) and antiviral drugs.

F0045(S) is a potent small molecule inhibitor that specifically targets a hydrophobic cavity

within the HA stem. Its ability to bind to this conserved epitope makes it an excellent probe for

studying the structural and functional aspects of HA stem-based neutralization.

Mechanism of Action of F0045(S)
F0045(S) functions as a fusion inhibitor. It binds to a hydrophobic pocket at the interface of the

HA1 and HA2 subunits in the stem region. This binding stabilizes the pre-fusion conformation
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of the HA trimer, preventing the low pH-induced conformational changes necessary for the

fusion of the viral and endosomal membranes. By blocking this critical step in the viral entry

process, F0045(S) effectively neutralizes the virus.

A cocrystal structure of F0045(S) in complex with H1/PR8 HA has revealed the precise

molecular interactions. F0045(S) recognizes a hydrophobic cavity and engages in both polar

and nonpolar interactions with residues from both HA1 and HA2 subunits.[1]

Below is a diagram illustrating the binding of F0045(S) to the HA stem and its inhibitory effect

on membrane fusion.
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Preparation

Reaction & Infection

Analysis

Seed MDCK cells in
96-well plate

Prepare serial dilutions
of F0045(S)

Add compound-virus mixture
to MDCK cells

Dilute influenza virus
to 100 TCID50/well

Incubate F0045(S)
with virus (1 hr, 37°C)

Incubate plate
(18-24 hrs, 37°C)

Fix cells

Perform ELISA for
viral nucleoprotein

Read absorbance

Calculate EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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